Cas no 127430-46-0 (octahydrocyclopenta[c]pyrrol-4-one hydrochloride)

• Product Name: octahydrocyclopenta[c]pyrrol-4-one hydrochloride
• CAS No: 127430-46-0
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD06658456
• CID: 103161
• PubChem ID: 20073062
• Update Time: 2025-05-20

octahydrocyclopenta[c]pyrrol-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4(1H)-one,hexahydro-, hydrochloride (1:1)
• 2,3,3a,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-4-one,hydrochloride
• Hexahydrocyclopenta[c]pyrrol-4(1H)-one hydrochloride
• Hexahydro-cyclopenta[c]pyrrol-4-one hydrochloride
• Y5990
• HEXAHYDROCYCLOPENTA[C]PYRROL-4-ONE HCL
• HEXAHYDROCYCLOPENTA[C]PYRROL-4(1H)-ONE HCL
• octahydrocyclopenta[c]pyrrol-4-one hydrochloride
• Hexahydrocyclopenta[c]pyrrol-4-one hydrochloride
• AKOS024260392
• PB32434
• 130657-48-6
• PS-18033
• HEXAHYDROCYCLOPENTA[C]PYRROL-4(5H)-ONE HYDROCHLORIDE
• HEXAHYDROCYCLOPENTA[C]PYRROL-4(2H)-ONE HYDROCHLORIDE
• P10378
• Hexahydro-cyclopenta[c]pyrrol-4-one HCl
• MFCD06658456
• CS-0054875
• FT-0754626
• SB32740
• SCHEMBL1904168
• 127430-46-0
• Cyclopenta[c]pyrrol-4(1H)-one, hexahydro-, hydrochloride (1:1)
• 2,3,3a,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-4-one;hydrochloride
• HEXAHYDROCYCLOPENTA[C]PYRROL-4(2H)-ONEHYDROCHLORIDE
• cis-Hexahydro-cyclopenta[c]pyrrol-4-one hydrochloride
• HEXAHYDRO-1H-CYCLOPENTA[C]PYRROL-4-ONE HYDROCHLORIDE
• DB-005438

• MDL： MFCD06658456
• Inchi： 1S/C7H11NO.ClH/c9-7-2-1-5-3-8-4-6(5)7;/h5-6,8H,1-4H2;1H
• InChI Key： NCJPVPGXNDVUCM-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC2CNCC21

Computed Properties

• Exact Mass: 161.06100
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 254.1±33.0 °C at 760 mmHg
• Flash Point: 107.5±25.4 °C
• PSA: 29.10000
• LogP: 1.31570
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

octahydrocyclopenta[c]pyrrol-4-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on octahydrocyclopenta[c]pyrrol-4-one hydrochloride

Octahydrocyclopenta[c]pyrrol-4-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 127430-46-0, commonly referred to as octahydrocyclopenta[c]pyrrol-4-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a bicyclic structure with a unique combination of saturated and unsaturated rings, making it a valuable intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents.

The structural elucidation of octahydrocyclopenta[c]pyrrol-4-one hydrochloride has been a topic of interest for researchers due to its complex bicyclic framework. The molecule consists of a cyclopentane ring fused with a pyrrolidone ring, creating a rigid and stable structure. This structural integrity contributes to its versatility in chemical reactions, making it an ideal candidate for further functionalization. Recent advancements in computational chemistry have allowed for precise modeling of its electronic properties, shedding light on its reactivity and potential interactions with biological systems.

In terms of synthesis, octahydrocyclopenta[c]pyrrol-4-one hydrochloride can be prepared through various methods, including ring-closing metathesis and intramolecular cyclization reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of transition metal catalysts, such as ruthenium-based catalysts, has been particularly effective in achieving high yields under mild reaction conditions.

The pharmacological properties of octahydrocyclopenta[c]pyrrol-4-one hydrochloride have been extensively studied in preclinical models. Research indicates that this compound exhibits potent anti-inflammatory and analgesic effects, suggesting its potential utility in the treatment of chronic pain conditions. Furthermore, recent studies have explored its role as a modulator of ion channels, which are critical targets in the development of drugs for neurological disorders.

The application of octahydrocyclopenta[c]pyrrol-4-one hydrochloride extends beyond pharmacology into materials science. Its rigid bicyclic structure makes it an attractive candidate for the development of advanced materials with tailored mechanical and electronic properties. Researchers have investigated its use as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

In conclusion, octahydrocyclopenta[c]pyrrol-4-one hydrochloride, with CAS No. 127430-46-0, is a multifaceted compound with promising applications across diverse fields. Its unique structure, versatile synthesis methods, and intriguing pharmacological properties position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.